Cas no 933744-08-2 (3-(1H-Indazol-1-yl)propan-1-amine)

• Product Name: 3-(1H-Indazol-1-yl)propan-1-amine
• CAS No: 933744-08-2
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD09702147
• CID: 1070462
• PubChem ID: 11959109
• Update Time: 2025-04-20

3-(1H-Indazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Indazol-1-yl)propan-1-amine
• 3-indazol-1-ylpropan-1-amine
• 3-(1H-indazol-1-yl)propylamine
• INDAZOLE-1-PROPANAMINE
• LS-01056
• N-(3-aminopropyl)indazole
• MFCD09702147
• QGWLKJMMXIXRQU-UHFFFAOYSA-N
• 3-INDAZOL-1-YL-PROPYLAMINE
• 933744-08-2
• SCHEMBL3243999
• DTXSID00474787
• CS-W004006
• 3-(1H-Indazol-1-yl)propan-1-amine, AldrichCPR
• MB07476
• FT-0678896
• 3-(1H-INDAZOL-1-YL)-1-PROPANAMINE
• AKOS005170898
• ALBB-000165
• 3-(indazol-1-yl)propan-1-amine
• STK502207

• MDL： MFCD09702147
• Inchi： 1S/C10H13N3/c11-6-3-7-13-10-5-2-1-4-9(10)8-12-13/h1-2,4-5,8H,3,6-7,11H2
• InChI Key： QGWLKJMMXIXRQU-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2C=N1)CCCN

Computed Properties

• Exact Mass: 175.11100
• Monoisotopic Mass: 175.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.178
• Boiling Point: 316.49°C at 760 mmHg
• Flash Point: 145.208°C
• Refractive Index: 1.623
• PSA: 43.84000
• LogP: 2.08540

3-(1H-Indazol-1-yl)propan-1-amine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles